Cas no 2411230-17-4 (N-(2-chloroprop-2-en-1-yl)-N-(2,3-dihydro-1H-inden-1-yl)prop-2-enamide)

• Product Name: N-(2-chloroprop-2-en-1-yl)-N-(2,3-dihydro-1H-inden-1-yl)prop-2-enamide
• CAS No: 2411230-17-4
• MF: C₁₅H₁₆ClNO
• MW: 261.746643066406
• CID: 5414924
• PubChem ID: 146106974
• Update Time: 2025-05-21

N-(2-chloroprop-2-en-1-yl)-N-(2,3-dihydro-1H-inden-1-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z2517211862
• N-(2-chloroprop-2-en-1-yl)-N-(2,3-dihydro-1H-inden-1-yl)prop-2-enamide
• 2411230-17-4
• N-(2-Chloroprop-2-enyl)-N-(2,3-dihydro-1H-inden-1-yl)prop-2-enamide
• EN300-26584228

• Inchi： 1S/C15H16ClNO/c1-3-15(18)17(10-11(2)16)14-9-8-12-6-4-5-7-13(12)14/h3-7,14H,1-2,8-10H2
• InChI Key： RAKDVEJFJKRFOF-UHFFFAOYSA-N
• SMILES： ClC(=C)CN(C(C=C)=O)C1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 261.0920418g/mol
• Monoisotopic Mass: 261.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.3Ų

Additional information on N-(2-chloroprop-2-en-1-yl)-N-(2,3-dihydro-1H-inden-1-yl)prop-2-enamide

N-(2-chloroprop-2-en-1-yl)-N-(2,3-dihydro-1H-inden-1-yl)prop-2-enamide: A Comprehensive Overview

N-(2-chloroprop-2-en-1-yl)-N-(2,3-dihydro-1H-inden-1-yl)prop-2-enamide is a compound with the CAS number 2411230-17-4, which has garnered significant attention in recent scientific research due to its unique structural properties and potential applications in various fields. This compound belongs to the class of amides, characterized by its chloropropenyl and indenyl substituents, which contribute to its distinctive chemical behavior and reactivity.

Recent studies have highlighted the importance of understanding the synthesis pathways of this compound. Researchers have explored various methods to optimize its production, including catalytic processes and green chemistry approaches. These advancements not only enhance the efficiency of synthesis but also align with the growing demand for sustainable chemical practices. The compound's structure, featuring a propenamide backbone, has been shown to exhibit interesting electronic properties, making it a promising candidate for applications in materials science and pharmaceuticals.

The indenyl group in the molecule plays a crucial role in determining its physical and chemical properties. This group contributes to the compound's stability and reactivity, particularly in reactions involving electrophilic substitution. Recent research has also focused on the compound's ability to act as a ligand in transition metal complexes, opening new avenues for its use in catalysis and organometallic chemistry.

Another area of interest is the compound's potential as a building block in organic synthesis. Its ability to undergo various functional group transformations makes it versatile for constructing complex molecules. For instance, researchers have successfully utilized it in the synthesis of bioactive compounds, demonstrating its utility in drug discovery efforts.

From an analytical perspective, modern techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been employed to characterize this compound with high precision. These methods provide insights into its molecular structure and purity, ensuring accurate representation of its properties in scientific literature.

In conclusion, N-(2-chloroprop-2-en-1-yl)-N-(2,3-dihydro-1H-inden-1-yl)prop-2-enamide (CAS No: 2411230-17-4) stands out as a significant molecule with diverse applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research, positioning it as a key player in contemporary chemical science.